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Compound of Interest

Compound Name: 1,2-Bis(triethoxysilyl)ethane

Cat. No.: B100286

An In-depth Technical Guide to the Safety and Handling of 1,2-Bis(triethoxysilyl)ethane

This technical guide provides comprehensive safety and handling information for 1,2-
bis(triethoxysilyl)ethane (CAS Number: 16068-37-4), intended for researchers, scientists,
and professionals in drug development and other scientific fields. This document outlines the
material's hazards, safe handling procedures, emergency responses, and disposal
considerations.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,2-bis(triethoxysilyl)ethane is
presented in the table below. This information is critical for understanding its behavior under
various laboratory conditions.
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Property

Value

Molecular Formula

C14H3406Si2

Molecular Weight

354.59 g/mol [1]

Physical State

Liquid[2][3]

Appearance Colorless[3]

Boiling Point 119 °C[1][3]

Flash Point 113 °C (235.4 °F) - closed cup[1][3]
Specific Gravity 0.958 g/cm?3[3]

Refractive Index

n20/D 1.411 (lit.)[1]

Toxicological Data

1,2-Bis(triethoxysilyl)ethane is classified as toxic if swallowed and harmful in contact with

skin.[2][4][5] It also causes serious eye irritation.[4][5] Chronic exposure may have effects on

the central nervous system due to the liberation of ethanol upon contact with water.[2][5][6]

Toxicity . o
. Species Route Value Classification
Endpoint
Acute Toxicity 3
LD50 Rat Oral 161 mg/kg[2][6]
(Oral)[2]
) Acute Toxicity 4
LD50 Rabbit Dermal 1971 mg/kg[2][6]
(Dermal)[2]

Eye Irritation

Causes serious

eye irritation[4][5]

Hazard Identification and Classification

This substance is classified as hazardous according to GHS/CLP regulations. The primary

hazards are acute toxicity and eye irritation.
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Hazard Class Hazard Statement Signal Word Hazard Pictogram
Acute Toxicity, Oral H301: Toxic if b GHSO06 (Skull and
anger
(Category 3) swallowed[4][5] J crossbones)[2][4]
Acute Toxicity, Dermal  H312: Harmful in b GHSO06 (Skull and
anger
(Category 4) contact with skin[4][5] 9 crossbhones)[2][4]
Serious Eye Irritation H319: Causes serious
o Danger
(Category 2) eye irritation[4][5]

Safety and Handling Precautions

Adherence to strict safety protocols is mandatory when handling 1,2-bis(triethoxysilyl)ethane
to minimize exposure and ensure a safe working environment.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4][5][6]

» Local exhaust ventilation should be provided to prevent the formation and accumulation of
vapors.[2][5][6]

» Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of any potential exposure.[2][4][5][6]

Personal Protective Equipment (PPE)
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Protection Type Specification

Chemical goggles. Contact lenses should not be

Eye/Face Protection
worn.[2][6]

Neoprene or nitrile rubber gloves.[2][6] Wear
Skin Protection suitable protective clothing to prevent skin
contact.[2][6]

If inhalation of vapors is possible, a NIOSH-
Respiratory Protection certified organic vapor respirator is
recommended.[2][4][5]

Hygiene Measures

» Wash hands thoroughly after handling the substance.[2][3][4][5]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][3][4][5]

o Contaminated clothing should be removed and washed before reuse.[2][4][5][6]

Storage and Disposal

Proper storage and disposal are crucial to prevent accidents and environmental contamination.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][4][5][6]
Store away from heat, sparks, and open flames.[4][5] Incompatible materials include
oxidizing agents.[2][4][5][6] The material is stable in sealed containers.[2][4][5] It
decomposes slowly in contact with moist air or water, liberating ethanol.[4][5]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[4][5] Incineration is a recommended disposal method.[4][5] Do not
dispose of waste into sewers.[4][5] Avoid release to the environment.[4][5]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation First-Aid Measures

Immediately call a doctor.[4][5] Rinse mouth.[2]
[5] Do NOT induce vomiting.[3] This product
reacts with water in the stomach to form
ethanol.[2]

If Swallowed

Wash with plenty of soap and water.[4][5] Take
If on Skin off contaminated clothing and wash it before
reuse.[2][5]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes ) o o
do. Continue rinsing.[2][5] If eye irritation

persists, get medical advice/attention.[2][5]

May cause irritation to the respiratory tract.[2][4]
If Inhaled [5][6] Remove to fresh air. If not breathing, give

artificial respiration.[3]

Fire-Fighting Measures

e Suitable Extinguishing Media: Water spray, water fog, alcohol-resistant foam, carbon dioxide,
and dry chemical.[2][4][5][6]

» Unsuitable Extinguishing Media: Do not use straight streams of water.[4][6]

o Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is
exposed to elevated temperatures or open flame.[2][4][5][6]

» Protective Equipment: Firefighters should wear proper protective equipment, including
respiratory protection.[2][4][5][6]

Accidental Release Measures

» Personal Precautions: Evacuate unnecessary personnel.[2][4][5] Wear appropriate personal
protective equipment as described in Section 4.2.[2][4]

e Environmental Precautions: Prevent entry into sewers and public waters.[2][4][5]
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» Methods for Cleaning Up: Contain any spills with dikes or absorbents to prevent migration.[2]
[4][5] Clean up spills as soon as possible using an absorbent material to collect it.[2][4][5]

Experimental Protocols

The toxicological data presented in this guide are typically generated following standardized
test guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD). Below are representative methodologies for the key toxicological
assessments.

Acute Oral Toxicity (Representative Method based on
OECD Guideline 423)

e Principle: The substance is administered orally to a group of fasted animals at a single dose
level. The absence or presence of mortality in this group determines the next step.

o Animal Selection: Healthy, young adult rats are typically used.[7] Animals are fasted
overnight prior to dosing.[8]

o Dose Administration: The test substance is administered by gavage using a stomach tube or
a suitable intubation cannula.[9]

e Observations: Animals are observed for mortality, clinical signs of toxicity (such as changes
in skin, fur, eyes, and behavior), and body weight changes for up to 14 days.[7]

o Pathology: A gross necropsy is performed on all animals at the end of the study.[8]

o Data Analysis: The LD50 is estimated based on the mortality observed at different dose
levels.

Acute Dermal Toxicity (Representative Method based on
OECD Guideline 402)

» Principle: The test substance is applied to the skin of experimental animals in a single dose.

e Animal Selection: Young adult rats are commonly used.[10] The fur is clipped from the dorsal
area of the trunk 24 hours before the test.[11]
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o Dose Administration: The substance is applied to an area of at least 10% of the body surface
and held in contact with the skin with a porous gauze dressing for 24 hours.[10][12]

e Observations: Animals are observed for mortality and signs of toxicity for 14 days.[10] The
application site is also examined for local skin reactions.[12]

» Data Analysis: The dermal LD50 is determined based on the observed mortality.

Acute Eye Irritation/Corrosion (Representative Method
based on OECD Guideline 405)

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an experimental animal.[5] The untreated eye serves as a control.[5]

e Animal Selection: Healthy adult albino rabbits are the preferred species.[3]

o Procedure: The eye is examined at 1, 24, 48, and 72 hours after application.[5] The degree
of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.[6]

o Observations: The reversibility of any observed effects is also assessed for up to 21 days.[3]

o Data Analysis: The scores for ocular lesions are used to classify the irritancy potential of the
substance.

Diagrams
Safety and Handling Precaution Hierarchy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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